2-[5-(3-Nitrophenyl)furan-2-yl]-1,3-benzothiazole

• IUPAC Name: 2-[5-(3-nitrophenyl)furan-2-yl]-1,3-benzothiazole
• InChI: InChI=1S/C17H10N2O3S/c20-19(21)12-5-3-4-11(10-12)14-8-9-15(22-14)17-18-13-6-1-2-7-16(13)23-17/h1-10H
• InChI Key: CKPDISQPBTUYSR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=CC=C(O3)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C17H10N2O3S
• Molecular Weight: 322.3 g/mol

Description

The compound “2-[5-(3-Nitrophenyl)furan-2-yl]-1,3-benzothiazole” is a furan-derived compound. Furan derivatives are known for their wide range of biological activities, including antimicrobial, anticonvulsant, anticancer, and tuberculostatic properties. This particular compound has been found to interact with the protein aldose reductase.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 5-(2-nitrophenyl)furfural, a related compound, involves the acylation of pyridin-2-amine with furan-2-carbonyl chloride in propan-2-ol to give N-(pyridin-2-yl)furan-2-carboxamide. This is then treated with excess P2S5 in anhydrous toluene to afford the corresponding carbothioamide, which is oxidized with potassium ferricyanide in an alkaline medium to yield the final product.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using techniques such as X-ray diffraction, NMR spectroscopy, and IR spectroscopy. For instance, a related compound, 5-(2-fluoro-4-nitrophenyl)furan-2-carboxylate, was analyzed using 1H-NMR, 13C-NMR, HRMS, and SC-XRD.

Chemical Reactions Analysis

The chemical reactions involving this compound could include electrophilic substitution reactions such as nitration, bromination, hydroxymethylation, formylation, and acylation. The alkylation of the title compound with methyl iodide could lead to the formation of quaternization product at the pyridine nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various analytical techniques. For instance, the thermodynamic properties of a related compound, 5-(2-nitrophenyl)furan-2-carbaldehyde, were determined using the Clapeyron–Clausius equation, from which the standard enthalpies, entropies, and Gibbs energies of sublimation and evaporation of the compound were calculated.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives. For instance:
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Future Directions

The future directions for research on this compound could include further exploration of its biological activities, optimization of its synthesis process, and investigation of its potential applications in medicine and other fields. Additionally, more studies could be conducted to gain a deeper understanding of its biochemical functions and its interactions with various biological targets.